Cas no 149095-76-1 (1(2H)-Isoquinolinone, 5-nitroso-)

• Product name: 1(2H)-Isoquinolinone, 5-nitroso-
• CAS No: 149095-76-1
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 1320858

1(2H)-Isoquinolinone, 5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 5-nitroso-

• Inchi： 1S/C9H6N2O2/c12-9-7-2-1-3-8(11-13)6(7)4-5-10-9/h1-5H,(H,10,12)
• InChI Key： LUMOXZOMRFGLRU-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(N=O)=CC=C2)C=CN1

Computed Properties

• Exact Mass: 174.04298

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 490.5±45.0 °C(Predicted)
• PSA: 58.53
• pka: 11.42±0.20(Predicted)